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Compound of Interest

Compound Name: ML204 hydrochloride

Cat. No.: B609123 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the solubility of ML204 hydrochloride in

dimethyl sulfoxide (DMSO) and water, targeted at researchers, scientists, and professionals in

drug development. ML204 is a potent and selective inhibitor of the Transient Receptor Potential

Canonical 4 and 5 (TRPC4 and TRPC5) channels, making it a valuable tool in pharmacological

research.[1] Understanding its solubility is critical for the accurate preparation of stock solutions

and experimental assays.

Quantitative Solubility Data
The solubility of a compound is a fundamental physicochemical property that dictates its

handling and application in research. The following table summarizes the available quantitative

data for the solubility of ML204 hydrochloride in DMSO and water.
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

Water ≥ 30 mg/mL[2] ≥ 114.16 mM

Saturation was not

reached at this

concentration.

DMSO

Not explicitly

quantified for

hydrochloride.

Estimated for similar

HCl salts: ~15-20

mg/mL.

~57-76 mM

The free base,

ML204, is soluble in

DMSO at 22.63

mg/mL (100 mM).

ML204 hydrochloride

is readily dissolved in

DMSO to prepare

stock solutions for in

vivo and in vitro

studies.

Experimental Protocols for Solubility Determination
A precise and reproducible protocol is essential for determining the solubility of a compound.

The following outlines a general and robust methodology based on the widely accepted shake-

flask method, which can be adapted for ML204 hydrochloride.

Objective:
To determine the equilibrium solubility of ML204 hydrochloride in both water and DMSO at a

controlled temperature.

Materials:
ML204 hydrochloride (powder form)

Dimethyl sulfoxide (DMSO), analytical grade

Deionized water, high-purity
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Thermostatic shaker or incubator

Analytical balance

Microcentrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable column and UV

detector

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

Procedure:
Preparation of Supersaturated Solutions:

Accurately weigh an excess amount of ML204 hydrochloride into separate vials for each

solvent (water and DMSO).

Add a known volume of the respective solvent to each vial. The amount of solid should be

sufficient to ensure that undissolved particles remain after equilibration.

Equilibration:

Seal the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25°C or 37°C).

Agitate the samples for a predetermined period (typically 24-48 hours) to ensure

equilibrium is reached.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the

excess solid to settle.

Carefully withdraw an aliquot of the supernatant using a pipette.
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Filter the aliquot through a 0.22 µm syringe filter to remove any undissolved particles. This

step is crucial to avoid overestimation of solubility.

Analysis:

Prepare a series of standard solutions of ML204 hydrochloride of known concentrations

in the respective solvent.

Analyze the filtered sample and the standard solutions using a validated HPLC method.

Construct a calibration curve from the standard solutions.

Determine the concentration of ML204 hydrochloride in the filtered sample by

interpolating from the calibration curve.

Data Reporting:

Express the solubility in mg/mL and molarity (M).

Report the temperature at which the solubility was determined.

Visualizing Key Processes
To further elucidate the context of ML204 hydrochloride's application and the methodology for

its characterization, the following diagrams are provided.
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Experimental Workflow for Solubility Determination

Preparation

Equilibration

Sampling & Analysis

Result

Weigh excess ML204 HCl

Add known volume of solvent (DMSO or Water)

Agitate at constant temperature (24-48h)

Allow excess solid to settle

Filter supernatant (0.22µm filter)

Analyze via HPLC

Determine Solubility (mg/mL, M)

Click to download full resolution via product page

Caption: Workflow for determining ML204 HCl solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b609123?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ML204 hydrochloride exerts its pharmacological effect by inhibiting TRPC4 and TRPC5

channels, which can be activated by G-protein coupled receptors (GPCRs) linked to either

Gq/11 or Gi/o signaling pathways.

ML204 Inhibition of TRPC4/5 Signaling Pathways

Gq/11 Pathway

Gi/o Pathway

Gq/11-coupled GPCR

Phospholipase C (PLC)

TRPC4/TRPC5 Channel

Gi/o-coupled GPCR

Ca²⁺ Influx

ML204 Hydrochloride
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Caption: ML204 inhibits TRPC4/5 channel activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ML204 Hydrochloride: A Technical Guide to Solubility for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609123#ml204-hydrochloride-solubility-in-dmso-and-
water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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